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Compound of Interest

Compound Name: LAS195319

cat. No.: B608472

Technical Support Center: LAS195319

This technical support center provides researchers, scientists, and drug development
professionals with guidance on minimizing the off-target effects of LAS195319. The information
is presented in a question-and-answer format to address specific issues that may be
encountered during experiments.

Frequently Asked Questions (FAQS)

Q1: What is the primary mechanism of action of LAS195319?

LAS195319 is a potent and selective inhibitor of the phosphoinositide 3-kinase delta (PI3Kd)
enzyme.[1] The d isoform of PI3K is primarily expressed in hematopoietic cells and plays a
crucial role in immune cell signaling, proliferation, and function.

Q2: What are the known off-target effects of LAS1953197

Direct experimental studies detailing the comprehensive off-target profile of LAS195319 are not
extensively published in the public domain. However, initial characterization has shown that
while LAS195319 is highly selective for PI3K9, it exhibits weak inhibitory activity against PI3K[3
and PI3Ky isoforms at concentrations greater than 20-fold higher than its IC50 for PI3Kd.[1] It
reportedly has no activity against the PI3Ka isoform.[1] Off-target effects could potentially arise
from the inhibition of these other PI3K isoforms, especially at higher concentrations.

Q3: What are the potential consequences of off-target inhibition of PI3Kp and PI3Ky?
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Inhibition of PISK[ has been associated with effects on glucose metabolism and platelet
function. Off-target inhibition of PI3Ky, which is also involved in immune and inflammatory
responses, could lead to broader immunosuppressive effects than intended with selective
PI3Kd inhibition.

Troubleshooting Guide
This section provides guidance on how to address specific unexpected results or potential off-
target effects during your experiments with LAS195319.

Issue 1: Unexpected effects on non-hematopoietic cells.

e Question: | am observing effects of LAS195319 in a cell line that does not express high
levels of PI3Kd. What could be the cause?

e Answer: This could be due to off-target inhibition of other PI3K isoforms, particularly PI3K[3,
which is more ubiquitously expressed. It is crucial to confirm the expression levels of all
Class | PI3K isoforms in your experimental system.

Issue 2: Inconsistent results between in vitro and in vivo studies.

e Question: The cellular potency of LAS195319 in my assays does not correlate with the
observed in vivo efficacy or toxicity. Why might this be?

» Answer: Discrepancies between in vitro and in vivo results can arise from differences in drug
metabolism, pharmacokinetics, and the complex interplay of different cell types in vivo. Off-
target effects that are not apparent in a simplified cellular model may become evident in a
whole organism.

Issue 3: Observed toxicity at higher concentrations.

e Question: | am observing cellular toxicity or animal model side effects at higher doses of
LAS195319. Is this expected?

» Answer: Increased toxicity at higher concentrations is a common concern and can be a
result of off-target pharmacology. As the concentration of LAS195319 increases, the
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likelihood of inhibiting PI3K[( and PI3Ky, as well as other unforeseen off-target kinases, also

increases.

Data Summary

The following table summarizes the known selectivity profile of LAS195319.

Target IC50 (nM) Selectivity vs. PI3Ko
PI3Kd 0.5

PI3KP >10 >20-fold

PI3Ky >10 >20-fold

PI3Ka Not Active

pAkt (Thr308) in THP-1 cells 2.7

Data sourced from the MOLNOVA datasheet for LAS195319.[1]

Experimental Protocols

To minimize and characterize the off-target effects of LAS195319, the following experimental
approaches are recommended:

1. Dose-Response Curve Analysis in Relevant Cell Lines

o Objective: To determine the optimal concentration range of LAS195319 that maintains on-
target efficacy while minimizing off-target effects.

o Methodology:
o Select a panel of cell lines with varying expression levels of PI3K isoforms (9, B, y, and a).

o Treat the cells with a broad range of LAS195319 concentrations (e.g., from 0.1 nM to 10
HUM).

o Measure the inhibition of the PI3K pathway by quantifying the phosphorylation of
downstream effectors such as Akt (at both Ser473 and Thr308) and S6 ribosomal protein
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using Western blotting or ELISA.

o Determine the IC50 values in each cell line. A significantly lower IC50 in PI3K&-expressing
cells compared to others will confirm on-target selectivity.

2. Kinase Selectivity Profiling
o Objective: To identify potential off-target kinases of LAS195319.
o Methodology:

o Submit LAS195319 to a commercial kinase profiling service (e.g., Eurofins, Reaction
Biology).

o Screen against a large panel of recombinant kinases (e.g., >400 kinases) at a fixed
concentration (e.g., 1 uM).

o For any kinases showing significant inhibition (e.g., >50%), perform follow-up 1C50
determinations to quantify the potency of the off-target interaction.

3. Cellular Thermal Shift Assay (CETSA)
» Objective: To confirm target engagement and identify off-target binding in a cellular context.
e Methodology:

o Treat intact cells with LAS195319 or a vehicle control.

o Heat the cell lysates to various temperatures.

o Separate soluble and aggregated proteins by centrifugation.

o Analyze the soluble fraction for the presence of PI3Kd and other potential off-target
proteins by Western blotting or mass spectrometry. Binding of LAS195319 will stabilize
PI3KJ, leading to a higher melting temperature.

Visualizations
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Caption: PI3K signaling pathway and the inhibitory action of LAS195319.
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Caption: Troubleshooting workflow for investigating off-target effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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